2-Bromo-4-chloro-5-methyl N-(2,3-dichlorophenyl)carbamate
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Overview
Description
Chemical Reactions Analysis
2-Bromo-4-chloro-5-methyl N-(2,3-dichlorophenyl)carbamate can undergo various chemical reactions, including:
Substitution Reactions: Due to the presence of halogens, it can participate in nucleophilic substitution reactions.
Oxidation and Reduction:
Hydrolysis: The carbamate group can be hydrolyzed under acidic or basic conditions to yield corresponding amines and alcohols.
Scientific Research Applications
This compound is used in various scientific research applications, including:
Chemistry: As a reagent in organic synthesis and for studying reaction mechanisms.
Biology: Potential use in biochemical assays and as a probe for studying enzyme activities.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
Comparison with Similar Compounds
Similar compounds to 2-Bromo-4-chloro-5-methyl N-(2,3-dichlorophenyl)carbamate include other halogenated carbamates. These compounds share similar chemical properties but may differ in their reactivity and biological activities. Examples include:
- 2-Bromo-4-chloro-5-methyl N-(2,4-dichlorophenyl)carbamate
- 2-Bromo-4-chloro-5-methyl N-(3,4-dichlorophenyl)carbamate .
Properties
CAS No. |
195374-40-4 |
---|---|
Molecular Formula |
C14H9BrCl3NO2 |
Molecular Weight |
409.5 g/mol |
IUPAC Name |
(2-bromo-4-chloro-5-methylphenyl) N-(2,3-dichlorophenyl)carbamate |
InChI |
InChI=1S/C14H9BrCl3NO2/c1-7-5-12(8(15)6-10(7)17)21-14(20)19-11-4-2-3-9(16)13(11)18/h2-6H,1H3,(H,19,20) |
InChI Key |
IRKMSJNHYYKBAJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Br)OC(=O)NC2=C(C(=CC=C2)Cl)Cl |
Origin of Product |
United States |
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